Cas no 12024-10-1 (Gallium sulfide (GaS))

• Product Name: Gallium sulfide (GaS)
• CAS No: 12024-10-1
• MF: Ga₂S₃
• MW: 235.640995025635
• CID: 179708
• PubChem ID: 165983
• Update Time: 2025-06-14

Gallium sulfide (GaS) Chemical and Physical Properties

Names and Identifiers

• Gallium sulfide (GaS)
• GALLIUM SULFIDE
• gallium sulphide
• GaS
• GALLIUM MONOSULFIDE
• EINECS 234-692-2
• DTXSID70904021
• Gallium trisulfide
• digallium(3+) trisulfanediide
• Q4445840
• Digallium trisulphide
• digallium trisulfide
• EINECS 234-688-0
• Gallium sulfide (Ga2S3)
• A804609
• 12024-10-1
• digallium;trisulfide
• Gallium (II) Sulfide
• BVSHTEBQPBBCFT-UHFFFAOYSA-N

• Inchi： 1S/2Ga.3S/q2*+3;3*-2
• InChI Key： BVSHTEBQPBBCFT-UHFFFAOYSA-N
• SMILES： [Ga+3].[Ga+3].[S-2].[S-2].[S-2]

Computed Properties

• Exact Mass: 102.91300
• Monoisotopic Mass: 233.767374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Yellow solid
• Density: 3.860
• Melting Point: 965°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 32.09000
• LogP: 0.49240

Gallium sulfide (GaS) Security Information

• Storage Condition：-20°C

Additional information on Gallium sulfide (GaS)

Gallium Sulfide (GaS): A Comprehensive Guide to Its Properties and Applications

Gallium sulfide (GaS), with the CAS No. 12024-10-1, is a versatile semiconductor material that has garnered significant attention in recent years due to its unique optical and electronic properties. As a member of the III-VI compound semiconductors, GaS exhibits a layered structure similar to graphene, making it an excellent candidate for next-generation optoelectronic devices. This article delves into the properties, synthesis methods, and cutting-edge applications of gallium sulfide, while also addressing common queries and trending topics in the field.

The crystal structure of GaS consists of stacked layers held together by weak van der Waals forces, which allows for easy exfoliation into ultrathin sheets. This property has made GaS nanosheets a hot topic in nanotechnology research, particularly for flexible electronics and photodetectors. Recent studies have highlighted its bandgap tunability (ranging from 2.5 to 3.0 eV), which is crucial for applications in visible-light photonics and UV sensors. Researchers are particularly excited about its potential in quantum computing and 2D material-based devices, areas that dominate current materials science discussions.

One of the most searched questions about GaS concerns its synthesis methods. The compound can be produced through various techniques, including chemical vapor transport (CVT), molecular beam epitaxy (MBE), and solution-phase exfoliation. Each method offers distinct advantages in terms of purity, scalability, and layer control. For instance, CVT-grown GaS typically yields high-quality single crystals, while solution processing enables cost-effective production for commercial applications. The choice of synthesis method often depends on the intended application, whether for fundamental research or industrial-scale production.

In the realm of optoelectronic applications, GaS has shown remarkable performance as a photocatalyst for water splitting and as an active layer in light-emitting diodes (LEDs). Its high carrier mobility and strong light-matter interaction make it particularly suitable for photovoltaic devices and nonlinear optical systems. Recent breakthroughs in heterostructure engineering have further expanded its potential, enabling the creation of van der Waals heterostructures with other 2D materials like MoS2 and WS2.

The thermal properties of GaS also warrant discussion, as they are critical for device reliability. With a thermal conductivity of approximately 10-15 W/m·K, GaS demonstrates adequate heat dissipation capabilities for most electronic applications. However, researchers are actively exploring thermal management strategies for high-power devices, a topic frequently searched by engineers working on power electronics and high-frequency applications.

From an environmental perspective, GaS presents several advantages over traditional semiconductor materials. Unlike some cadmium-based compounds, it contains no toxic heavy metals, aligning with the growing demand for eco-friendly electronics. This characteristic has made it particularly attractive for wearable technology and biocompatible sensors, two rapidly expanding markets that prioritize material safety.

Looking toward the future, challenges remain in the large-scale production and device integration of GaS. Current research focuses on improving material uniformity and developing reliable doping techniques to control its electrical properties. These efforts are crucial for translating laboratory successes into commercial products, particularly in the competitive fields of flexible displays and internet of things (IoT) sensors.

For researchers and engineers considering GaS for their projects, it's important to note that proper material characterization is essential. Techniques such as Raman spectroscopy, atomic force microscopy (AFM), and X-ray diffraction (XRD) are commonly employed to verify crystal quality and layer thickness. These characterization methods frequently appear in search queries from materials scientists seeking to validate their GaS samples.

In conclusion, gallium sulfide (CAS 12024-10-1) represents an exciting material at the forefront of semiconductor research. Its combination of tunable bandgap, excellent photoresponse, and environmental compatibility positions it as a strong contender for numerous technological applications. As research continues to uncover new properties and applications, GaS is poised to play an increasingly important role in the development of advanced electronic and optoelectronic devices.